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Compound of Interest

Compound Name: YNT-185

cat. No.: B10798791

For immediate reference, treat YNT-185 as a hazardous chemical waste. It is harmful if
swallowed, causes severe skin burns and eye damage, and is toxic to aquatic life. This guide
provides essential information for the proper and safe disposal of YNT-185, ensuring the safety
of laboratory personnel and minimizing environmental impact.

Physicochemical Properties of YNT-185

A thorough understanding of the chemical's properties is fundamental to its safe handling and
disposal. The following table summarizes key quantitative data for YNT-185.
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Property Value Source(s)

3-[[[3-[[2-[[2-
(Dimethylamino)benzoyllamino
ethyllJamino]phenyl]lamino]sulf
Chemical Name Jethyl] Iphenyl ] ] [1]
onyl]-4'-methoxy-N,N-dimethyl-
[1,1'-biphenyl]-3-carboxamide

dihydrochloride

Molecular Formula Cs3H37Ns0sS-2HCI [1]
Molecular Weight 688.66 g/mol [1]
Purity 298% (HPLC) [1][2]

White to slightly light brown
Appearance _ [2]
crystalline powder

Soluble to 100 mM in water

Solubilit 1

Y and DMSO s
CAS Number 1804978-82-2 [1]
Storage Store at -20°C [1]

Experimental Protocols: Disposal of YNT-185

While specific experimental protocols for the disposal of YNT-185 are not detailed in the
provided search results, the following procedure is based on established guidelines for the
disposal of corrosive and environmentally hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling YNT-185, ensure the following PPE is worn:
e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat.
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e Respiratory Protection: If handling the powder outside of a fume hood, a dust mask or
respirator is recommended to avoid inhalation.[3]

Step 2: Waste Segregation and Collection

o Designated Waste Container: Use a clearly labeled, leak-proof container designated for
hazardous chemical waste. The label should include "Hazardous Waste," "YNT-185," and the
appropriate hazard symbols (corrosive, harmful, environmentally hazardous).

e Solid Waste:

o Carefully sweep any solid YNT-185 powder using a brush and dustpan. Avoid creating
dust.

o Place the collected powder and any contaminated disposable materials (e.g., weighing
paper, pipette tips) into the designated hazardous waste container.

e Liquid Waste:

o Collect all agueous and solvent solutions containing YNT-185 in a separate, compatible,
and clearly labeled hazardous waste container.

o Do not pour YNT-185 solutions down the drain, as it is harmful to aquatic life.[3]

Step 3: Decontamination

o Thoroughly decontaminate all non-disposable equipment and surfaces that have come into
contact with YNT-185.

o Use a suitable solvent (e.g., 70% ethanol) followed by a thorough rinse with water.

¢ Collect all decontamination materials (e.g., wipes, paper towels) and dispose of them as
hazardous waste.

Step 4: Storage and Disposal

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area away from incompatible materials.
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» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Logical Workflow for YNT-185 Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of YNT-185.
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YNT-185 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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